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Compound of Interest

Compound Name: Terephthalonitrile

Cat. No.: B052192 Get Quote

Essential Safety and Handling Guide for
Terephthalonitrile
This guide provides immediate, essential safety protocols and logistical information for handling

Terephthalonitrile in a laboratory setting. It is designed for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Mitigation
Terephthalonitrile is a compound that requires careful handling due to its potential health

effects. It is classified as causing skin and serious eye irritation, and it may also cause

respiratory irritation.[1][2][3][4] Furthermore, as a fine powder, it can form combustible dust

concentrations in the air.[2][4]
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Hazard GHS Classification Mitigation Measures

Skin Irritation Category 2

Wear appropriate chemical-

resistant gloves and protective

clothing. Avoid prolonged or

repeated skin contact.[2]

Serious Eye Irritation Category 2

Wear safety glasses with side

shields or chemical splash

goggles.[2] A face shield may

be required for splash risks.[5]

Respiratory Irritation Specific Target Organ Toxicity

Handle in a well-ventilated

area, preferably within a fume

hood, to minimize dust

inhalation.[2][3][6]

Combustible Dust Yes

Avoid dust formation and

accumulation. Keep away from

ignition sources.[2][3]

Personal Protective Equipment (PPE) Protocol
The selection and proper use of Personal Protective Equipment (PPE) are critical to minimizing

exposure risks. The following PPE is mandatory when handling Terephthalonitrile.
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Body Part Required PPE Standard/Specification

Eyes/Face

Chemical splash goggles or

safety glasses with side-

shields.[7] A face shield should

be worn over safety glasses if

there is a significant risk of

splashing or dust generation.

[5]

ANSI Z87.1 or European

Standard EN166

Skin/Body

A laboratory coat must be worn

and kept buttoned.[5] For

larger quantities or increased

exposure risk, chemical-

resistant coveralls are

recommended.

N/A

Hands

Chemical-resistant gloves

(e.g., Nitrile).[5] Gloves should

be inspected for integrity

before each use and replaced

immediately if contaminated or

damaged.

N/A

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

engineering controls (e.g.,

fume hood) are insufficient or if

dust is generated.[2]

NIOSH/MSHA or EN 149

approved

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is essential for safety.

Preparation and Planning
Designated Area: Conduct all work with Terephthalonitrile in a designated area, such as a

chemical fume hood, to control dust and vapors.[3][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AC113825000&countryCode=US&language=en
https://www.benchchem.com/product/b052192?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/T1518_AGHS.pdf
https://www.spectrumchemical.com/media/sds/TCI-P0404.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation Check: Ensure ventilation systems, like the fume hood, are functioning correctly

before starting work.

Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats,

containers, and waste receptacles, before handling the chemical.

PPE Donning: Put on all required PPE as specified in the table above.

Chemical Handling
Minimize Dust: Handle Terephthalonitrile carefully to avoid creating dust. Use techniques

like gentle scooping rather than pouring from a height.

Weighing: If possible, weigh the substance inside the fume hood. If an external balance is

used, ensure it is decontaminated after use.

Container Management: Keep containers of Terephthalonitrile tightly closed when not in

use to prevent dust dispersal and contamination.[1][2][6]

Post-Handling and Decontamination
Clean-Up: Decontaminate the work area thoroughly after handling is complete. Wipe down

surfaces with an appropriate solvent and dispose of the cleaning materials as hazardous

waste.

PPE Doffing: Remove PPE carefully to avoid contaminating skin or clothing. Gloves should

be removed last.

Hygiene: Wash hands and face thoroughly with soap and water after removing PPE and

before leaving the laboratory.[1][2][4]

Emergency and First Aid Procedures
In case of accidental exposure, immediate action is crucial.
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Exposure Route First Aid Instructions

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

[2][4] Remove contact lenses if present and

easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[1][2]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[2][4] If skin

irritation occurs, seek medical advice.[1][2]

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[2] If

symptoms such as respiratory irritation occur,

call a poison center or doctor.[2]

Ingestion

Clean the mouth with water and drink plenty of

water afterward.[2] Do not induce vomiting. Get

medical attention if you feel unwell.[2][3]

Spill, Storage, and Disposal Plan
Spill Management

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, prevent further spread of the spill.

Clean-up: For a dry spill, carefully sweep or shovel the material into a suitable, labeled

container for disposal. Avoid actions that generate dust.[2][3][4]

Decontaminate: Clean the spill area thoroughly.

Storage
Store in a cool, dry, dark, and well-ventilated place.[1][2][6][8]
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Keep the container tightly closed and store it away from incompatible materials such as

strong oxidizing agents, strong acids, and strong bases.[2][8]

Disposal Plan
Waste Collection: All waste Terephthalonitrile and materials contaminated with it (e.g.,

gloves, weigh boats, cleaning materials) must be collected in a clearly labeled, sealed

container for hazardous waste.

Regulatory Compliance: Dispose of the waste through a licensed and approved waste

disposal plant.[2][4] Adhere strictly to all federal, state, and local environmental regulations

regarding chemical waste disposal.[6] Do not dispose of it down the drain or in regular trash.

Quantitative Data
The following table summarizes key physical and chemical properties of Terephthalonitrile.

Property Value

Molecular Formula C₈H₄N₂

Molecular Weight 128.13 g/mol

Appearance White to off-white or grey powder/crystal[2][8]

Melting Point 222 - 227 °C[2]

Boiling Point 289.6 °C at 760 mmHg[8]

Water Solubility 0.08 g/L at 23 °C[8]

Vapor Pressure 2.5 hPa at 100 °C[2]

Purity >98%[1][8]
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Caption: Workflow for the safe handling of Terephthalonitrile from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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